H-Asn-OtBu HCl

Specification

• CAS No.: 63094-81-5
• Molecular Formula: C12H17ClN2O3
• Molecular Weight: 224.68 g/mol
• IUPAC Name: tert-butyl (2S)-2,4-diamino-4-oxobutanoate;hydrochloride
• Standard InChI: InChI=1S/C8H16N2O3.ClH/c1-8(2,3)13-7(12)5(9)4-6(10)11;/h5H,4,9H2,1-3H3,(H2,10,11);1H/t5-;/m0./s1
• Standard InChI Key: HSXVFJRDTASLQJ-PPHPATTJSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CC(=O)N)N.Cl
• SMILES: CC(C)(C)OC(=O)C(CC(=O)N)N.Cl
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCC(C(=O)N)N.Cl

Introduction

Chemical Identity and Structure

H-Asn-OtBu HCl is characterized by specific chemical properties that make it valuable for research applications. The compound is the hydrochloride salt of asparagine with a tert-butyl protecting group on the carboxyl function.

Property	Value
CAS Number	63094-81-5
IUPAC Name	tert-butyl (2S)-2,4-diamino-4-oxobutanoate;hydrochloride
Molecular Formula	C8H17ClN2O3
Molecular Weight	224.69 g/mol
Standard InChI	InChI=1S/C8H16N2O3.ClH/c1-8(2,3)13-7(12)5(9)4-6(10)11;/h5H,4,9H2,1-3H3,(H2,10,11);1H/t5-;/m0./s1
Standard InChIKey	HSXVFJRDTASLQJ-PPHPATTJSA-N
SMILES	CC(C)(C)OC(=O)C@HN.Cl

The compound's structure features the amino acid asparagine with its carboxyl group protected by a tert-butyl ester. This structural arrangement is crucial for its function in peptide synthesis applications, as it allows for selective chemical manipulations at specific sites within the molecule.

Applications in Peptide Synthesis

H-Asn-OtBu HCl serves a critical role in peptide synthesis processes, where controlled and selective chemical reactions are essential for building complex peptide structures.

Protection Strategy

The tert-butyl ester group functions as a protecting group for the carboxyl function, a fundamental strategy in peptide synthesis. This protection allows chemists to perform reactions at other functional groups without affecting the protected carboxyl site. The protecting group can be selectively removed under specific acidic conditions, typically using trifluoroacetic acid (TFA), which is a standard procedure in peptide synthesis protocols.

Synthetic Applications

As a building block, H-Asn-OtBu HCl may be used as a starting material in multi-step synthetic pathways, including the synthesis of complex molecules such as L-aspartyl-L-asparagine and related peptide structures. The compound's specific structural features make it valuable for researchers requiring precise control over peptide assembly.

Physical and Chemical Properties

Understanding the physical and chemical properties of H-Asn-OtBu HCl is essential for proper handling and application in research settings.

Stability and Reactivity

The compound requires specific storage conditions to maintain its stability and reactivity. Being a protected amino acid derivative, it is susceptible to degradation under improper storage conditions, particularly exposure to moisture and elevated temperatures.

Solubility Characteristics

Solubility is an important consideration when working with H-Asn-OtBu HCl in laboratory settings. The compound's solubility profile affects solution preparation strategies for various experimental procedures.

Storage Parameter	Recommendation
Temperature	< -15°C
Stock Solution at -80°C	Use within 6 months
Stock Solution at -20°C	Use within 1 month

These storage parameters highlight the importance of maintaining low temperatures to preserve the compound's stability over time.

Solution Preparation Guidelines

When preparing solutions of H-Asn-OtBu HCl, specific techniques can enhance solubility and ensure homogeneous preparations:

• Heat the container to 37°C before attempting dissolution

• Use ultrasonic bath oscillation to facilitate complete dissolution

• Store prepared solutions in separate aliquots to avoid degradation from repeated freezing and thawing cycles

Solution Preparation Reference Table

The following table provides guidance for preparing stock solutions of H-Asn-OtBu HCl at various concentrations:

Concentration	1 mg	5 mg	10 mg
1 mM	4.4506 mL	22.2529 mL	44.5058 mL
5 mM	0.8901 mL	4.4506 mL	8.9012 mL
10 mM	0.4451 mL	2.2253 mL	4.4506 mL

This reference table assists researchers in calculating the appropriate volumes needed to achieve specific molar concentrations when working with different amounts of the compound.

Safety Parameter	Classification
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319
Precautionary Statements	P264-P280-P302+P352-P337+P313-P305+P351+P338-P362+P364-P332+P313
WGK Germany	3

The hazard statements indicate that the compound can cause skin irritation (H315) and serious eye irritation (H319), necessitating appropriate safety measures during handling.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
Sigma-Aldrich	75136	L-Asparagine tert-butyl ester hydrochloride ≥98.0% (TLC)	1g	$112
Alfa Aesar	H65792	L-Asparagine tert-butyl ester hydrochloride, 95%	250mg	$26.30
Alfa Aesar	H65792	L-Asparagine tert-butyl ester hydrochloride, 95%	1g	$76.65
Alfa Aesar	H65792	L-Asparagine tert-butyl ester hydrochloride, 95%	5g	$285.65
TRC	A788815	L-Asparagine tert-butyl ester hydrochloride	1g	$365